Cas no 50606-95-6 (4-hexylbenzoyl chloride)

4-Hexylbenzoyl chloride is a specialized organic compound with the molecular formula C₁₃H₁₇ClO, featuring a hexyl substituent on the benzene ring adjacent to a reactive benzoyl chloride group. This structure makes it a valuable intermediate in organic synthesis, particularly for introducing the 4-hexylbenzoyl moiety into target molecules. Its high reactivity toward nucleophiles, such as alcohols and amines, enables efficient acylation reactions, yielding esters or amides with enhanced lipophilicity due to the hexyl chain. The compound is commonly used in pharmaceuticals, agrochemicals, and material science, where controlled functionalization is required. Proper handling under anhydrous conditions is essential due to its moisture sensitivity.
4-hexylbenzoyl chloride structure
4-hexylbenzoyl chloride structure
Product Name:4-hexylbenzoyl chloride
CAS No:50606-95-6
MF:C13H17ClO
MW:224.726483106613
MDL:MFCD00000701
CID:89580
PubChem ID:24853311
Update Time:2025-05-20

4-hexylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-hexylbenzoyl chloride
    • 4-n-Hexylbenzoyl chloride
    • p-Hexylbenzoyl Chloride
    • para-n-hexyl benzoic acid chloride
    • MFCD00000701
    • DTXSID7068558
    • NS00032092
    • 4-hexylbenzoyl chloride (en)
    • SCHEMBL1020543
    • 4-hexylbenzoylchloride
    • 50606-95-6
    • Benzoyl chloride, 4-hexyl-
    • 4-Hexylbenzoyl chloride, 98%
    • AKOS002685611
    • AS-77206
    • FT-0618590
    • EINECS 256-647-6
    • 4-n-Hexylbenzoylchloride
    • DB-051800
    • DTXCID6040870
    • MDL: MFCD00000701
    • Inchi: 1S/C13H17ClO/c1-2-3-4-5-6-11-7-9-12(10-8-11)13(14)15/h7-10H,2-6H2,1H3
    • InChI Key: XRAHLPNMIIAEPP-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(=CC=1)CCCCCC)=O
    • BRN: 2208938

Computed Properties

  • Exact Mass: 224.09700
  • Monoisotopic Mass: 224.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.029 g/mL at 25 °C(lit.)
  • Boiling Point: 176-177°C 22mm
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.5256(lit.)
  • PSA: 17.07000
  • LogP: 4.18840
  • Solubility: React with water
  • Sensitiveness: Moisture Sensitive

4-hexylbenzoyl chloride Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 3265 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26-S36/37/39-S45
  • Hazardous Material Identification: C
  • HazardClass:8
  • PackingGroup:II
  • TSCA:Yes
  • Risk Phrases:R34
  • Packing Group:II
  • Safety Term:8
  • Packing Group:II
  • Hazard Level:8

4-hexylbenzoyl chloride Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-hexylbenzoyl chloride Pricemore >>

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4-hexylbenzoyl chloride Production Method

4-hexylbenzoyl chloride Related Literature

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